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Compound of Interest

Compound Name: Homovanillic acid-13C6,180

Cat. No.: B15553779

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
Homovanillic acid-13C6,180, a stable isotope-labeled compound crucial for research in areas
such as metabolic studies and as an internal standard for quantitative analysis.[1] Due to the
limited availability of specific safety data for this isotopically labeled version, this guide
incorporates information from available Safety Data Sheets (SDS) and data for unlabeled
homovanillic acid as a surrogate where necessary.

Hazard Identification and Classification

There is conflicting information regarding the hazards associated with Homovanillic acid-
13C6,180. While one supplier's Safety Data Sheet (SDS) classifies it as not a hazardous
substance or mixture, another source indicates potential irritant properties.[2][3] This
discrepancy underscores the importance of treating the compound with a degree of caution
until more definitive data is available.

Conflicting Hazard Information:
e Source 1 (MedChemExpress SDS): Not a hazardous substance or mixture.[2]

e Source 2 (Cambridge Isotope Laboratories, Inc.): Causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[3][4]
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Given this conflicting information, it is prudent to handle Homovanillic acid-13C6,180 as a

potentially hazardous substance and adhere to standard laboratory safety protocols.

Physical and Chemical Properties

Detailed physical and chemical property data for Homovanillic acid-13C6,180 is not readily

available. The following table summarizes the properties of both the labeled compound and its

unlabeled counterpart, Homovanillic Acid.

Homovanillic acid-

Homovanillic Acid

Property
13C6,180 (Unlabeled)
Molecular Formula C313C6H1003180][2] C9H1004[5][6]
Molecular Weight 190.13 g/mol [2][3] 182.17 g/mol [5][6]
CAS Number 202468-52-8[2][3] 306-08-1[5]
Appearance Not specified (likely a solid) Solid
Melting Point Not specified 142-145 °CI[5]
- _ N 368.7 £ 27.0 °C at 760

Boiling Point Not specified

mmHg[5]
Flash Point Not specified 151.9 +17.2 °C[5]

- ) Soluble to 50 mM in water and

Solubility Soluble in DMSO.[7] )

to 100 mM in DMSO.
LogP Not specified 0.47[5]

Stability and Reactivity
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Parameter Information

Reactivity No data available.[2]

Stable under recommended storage conditions.

Chemical Stability 2]

Possibility of Hazardous Reactions No data available.[2]

Conditions to Avoid Direct sunlight and sources of ignition.[2]

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents.[2]

- Under fire conditions, may decompose and emit
Hazardous Decomposition Products )
toxic fumes.[2]

Handling and Storage

Proper handling and storage are critical to ensure the safety of personnel and the integrity of
the compound.

Handling:

Avoid contact with skin and eyes.[2]

Avoid inhalation of dust or aerosols.[2]

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

Storage:
» Keep the container tightly sealed.[2]
e Store in a cool, well-ventilated area.[2]

» Protect from direct sunlight and moisture.[2][3]
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o Recommended Storage Temperatures:

o Neat solid: Store at room temperature.[3][5]

o In solvent: -80°C for 6 months; -20°C for 1 month.[1][2]

Exposure Controls and Personal Protection

As there are no established occupational exposure limit values for this compound, engineering

controls and personal protective equipment are the primary means of minimizing exposure.[2]

Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume
hood is recommended. Ensure eyewash
stations and safety showers are readily

accessible.[2]

Eye/Face Protection

Wear chemical safety goggles.

Skin Protection

Wear protective gloves and a lab coat.

Respiratory Protection

If handling as a powder or generating dust, a

NIOSH-approved respirator may be necessary.

Hygiene Measures

Handle in accordance with good industrial
hygiene and safety practices. Wash hands

before breaks and at the end of the workday.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

develops.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Fire-Fighting Measures

Aspect

Guideline

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards from the Chemical

May emit toxic fumes under fire conditions.[2]

Special Protective Equipment for Firefighters

Wear self-contained breathing apparatus for

firefighting if necessary.[2]

Toxicological Information

No specific toxicological data for Homovanillic acid-13C6,180 is available. The available SDS

states that it is not a hazardous substance.[2] However, as noted, other sources suggest it may
be an irritant.[3][4] It is not classified as a carcinogen by IARC, ACGIH, or NTP.[2]

Experimental Workflows and Logical Relationships
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The following diagrams illustrate a general workflow for handling Homovanillic acid-13C6,180
and a logical relationship for risk assessment.

Receipt and Inspection

;

Review Safety Data Sheet

l

Don Personal Protective Equipment

Pre-HindIing

Weighing in Fume Hood

l

Dissolution in Solvent

;

Experimental Use

Handling

Decontaminate Work Area

Dispose of Waste Properly

Store Remaining Compound

Post-Handling

Figure 1: General Handling Workflow for Homovanillic Acid-13C6,180
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Figure 1: General Handling Workflow
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Figure 2: Risk Assessment for Homovanillic Acid-13C6,180
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Figure 2: Risk Assessment Logic

Conclusion

While Homovanillic acid-13C6,180 is a valuable tool in research, the conflicting safety
information necessitates a cautious approach to its handling. By adhering to the guidelines
outlined in this document, researchers can minimize potential risks and ensure a safe
laboratory environment. It is imperative to always consult the most recent Safety Data Sheet
provided by the supplier before use and to conduct a thorough risk assessment for any new

experimental protocol involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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